Cas no 2098-65-9 (3'H-Cyclopropa1,2cyclopentaaphenanthrene)

• Product Name: 3'H-Cyclopropa1,2cyclopentaaphenanthrene
• CAS No: 2098-65-9
• MF: C₂₂H₂₈O₃
• MW: 340.46
• CID: 5105603
• Update Time: 2025-11-02

3'H-Cyclopropa1,2cyclopentaaphenanthrene Chemical and Physical Properties

Names and Identifiers

• 17-Hydroxy-1 alpha,2 alpha-methylene-4,6-pregnadiene-3,20-dione
• 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene
• 3'H-Cyclopropa1,2cyclopentaaphenanthrene

• Inchi： 1S/C22H28O3/c1-13-12-20(3)15(11-19(13)24)5-6-16-17(20)7-9-21(4)18(16)8-10-22(21,25)14(2)23/h5-6,11,16-18,25H,1,7-10,12H2,2-4H3/t16-,17+,18+,20+,21+,22+/m1/s1
• InChI Key： QESZOIOAPFFCLC-LHZXLZLDSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1=C)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@](O)(C(=O)C)CC3)C=C2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 514.5±50.0 °C at 760 mmHg
• Flash Point: 279.0±26.6 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

3'H-Cyclopropa1,2cyclopentaaphenanthrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on 3'H-Cyclopropa1,2cyclopentaaphenanthrene

3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene (CAS No. 2098-65-9): A Comprehensive Overview of Its Properties and Applications

3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene (CAS No. 2098-65-9) is a polycyclic aromatic hydrocarbon (PAH) with a unique molecular structure that has garnered significant interest in both academic and industrial research. This compound, characterized by its fused ring system, exhibits intriguing chemical and physical properties that make it a subject of study in various scientific disciplines. The cyclopenta[a]phenanthrene backbone, combined with the cyclopropane ring, contributes to its distinct reactivity and potential applications.

The molecular structure of 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene features a combination of five- and six-membered rings, which influences its electronic properties and stability. Researchers have explored its behavior under different conditions, including its photochemical and thermal stability. The compound's polycyclic aromatic nature also makes it relevant in studies related to environmental chemistry, as PAHs are often examined for their persistence and effects in ecosystems.

One of the most notable aspects of 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene is its potential role in materials science. The compound's rigid structure and conjugated π-electron system suggest possible applications in organic electronics, such as in the development of organic light-emitting diodes (OLEDs) or photovoltaic cells. Recent advancements in PAH-based materials have highlighted the importance of understanding the electronic properties of compounds like this for next-generation technologies.

In the field of medicinal chemistry, derivatives of cyclopenta[a]phenanthrene have been investigated for their biological activity. While 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene itself may not be directly used in pharmaceuticals, its structural analogs have shown promise in drug discovery. Researchers are particularly interested in how modifications to the cyclopropane ring could influence the compound's interactions with biological targets.

Environmental scientists have also studied 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene in the context of PAH pollution. As a member of the PAH family, this compound may be present in combustion byproducts and industrial emissions. Understanding its degradation pathways and environmental fate is crucial for assessing its impact on ecosystems and human health. Recent studies have focused on developing methods for detecting and quantifying such compounds in environmental samples.

The synthesis of 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene involves complex organic reactions, often requiring precise control over reaction conditions. Chemists have developed various strategies to construct its unique ring system, including cyclopropanation reactions and ring-closing metathesis. These synthetic approaches are not only important for producing the compound but also for advancing the broader field of polycyclic aromatic hydrocarbon synthesis.

In the context of current research trends, 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene has been mentioned in studies exploring the structure-property relationships of PAHs. Researchers are particularly interested in how the incorporation of a cyclopropane ring affects the electronic and optical properties of the larger aromatic system. Such investigations are relevant for designing new materials with tailored properties for specific applications.

From an industrial perspective, 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene may find use as a building block for more complex molecules. Its rigid structure could serve as a core for developing specialty chemicals with applications in various sectors. However, commercial applications would require further research into scalable synthesis methods and comprehensive safety assessments.

The study of 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene also contributes to fundamental organic chemistry knowledge. Its unique structure presents challenges and opportunities for understanding ring strain, aromaticity, and molecular orbital interactions. These theoretical aspects are essential for advancing the field of physical organic chemistry and computational modeling of complex molecules.

As research continues, 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene remains an interesting compound that bridges multiple scientific disciplines. Its potential applications in materials science, environmental chemistry, and fundamental research make it a valuable subject for ongoing investigation. Future studies may uncover novel properties or applications that could further enhance its scientific and technological significance.

For researchers interested in polycyclic aromatic hydrocarbons or cyclopropane-containing compounds, 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene offers a fascinating case study. Its combination of structural features and chemical behavior provides insights that could inspire new directions in synthetic chemistry and materials design. As analytical techniques continue to advance, our understanding of this compound and its derivatives will likely deepen, potentially revealing unexpected applications.

In summary, 3'H-Cyclopropa[1,2]cyclopenta[a]phenanthrene (CAS No. 2098-65-9) represents an intriguing example of complex polycyclic aromatic chemistry. Its study contributes to multiple scientific fields and may lead to practical applications in the future. While much remains to be discovered about this compound, current research highlights its importance as both a subject of fundamental investigation and a potential precursor for functional materials.